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Compound of Interest

Compound Name: 3-Hydroxyquinoline

Cat. No.: B051751

For immediate reference, 3-Hydroxyquinoline is a hazardous chemical requiring careful
handling and disposal. This guide provides essential safety and operational procedures for
researchers, scientists, and drug development professionals.

Proper disposal of 3-Hydroxyquinoline is not merely a regulatory requirement but a critical
component of laboratory safety and environmental responsibility. This compound is classified
as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Adherence to the procedural guidelines outlined below will mitigate risks and
ensure compliance with safety standards.

Key Safety & Handling Information

Before handling 3-Hydroxyquinoline, it is imperative to consult the Safety Data Sheet (SDS)
and be fully aware of the associated hazards.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

Engineering Controls: All work with 3-Hydroxyquinoline should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.

Emergency Procedures:
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Seek
medical attention if irritation persists.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Hydroxyquinoline for easy

reference.
Property Value
Molecular Formula CoH7NO
Molecular Weight 145.16 g/mol [2]
CAS Number 580-18-7[1]
Appearance Solid
Hazard Class 6.1 (Toxic solid)[1]
Packing Group 1]

Step-by-Step Disposal Protocol

The proper disposal of 3-Hydroxyquinoline waste is crucial to prevent environmental
contamination and ensure a safe laboratory environment. Under no circumstances should this
chemical be disposed of down the drain or in regular trash.

Experimental Protocol for Waste Collection and Disposal:

o Waste Segregation:
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o 3-Hydroxyquinoline is an organic chemical. It should be segregated as halogenated or
non-halogenated organic waste based on its formulation. As 3-Hydroxyquinoline itself
does not contain halogens, it should be disposed of in a designated non-halogenated
organic waste container, unless it is mixed with halogenated solvents.

o Crucially, do not mix this waste with incompatible materials such as acids, bases, or
oxidizers.

» Container Selection and Labeling:
o Use a designated, leak-proof, and chemically compatible waste container.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name "3-
Hydroxyquinoline," and any other components mixed with it. The associated hazard
pictograms (e.g., harmful/irritant) should also be visible.

e Waste Accumulation:

o Collect all waste containing 3-Hydroxyquinoline, including contaminated consumables
(e.q., pipette tips, weighing boats), in the designated container.

o Keep the waste container securely closed except when adding waste.

o Store the container in a designated satellite accumulation area within the laboratory, away
from general work areas.

o Disposal of Empty Containers:

[e]

Any container that has held 3-Hydroxyquinoline must be decontaminated before
disposal.

o Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

o The rinsate must be collected and disposed of as hazardous waste in the appropriate non-
halogenated organic waste stream.

o After triple-rinsing, deface the label on the container and dispose of it according to your
institution's guidelines for decontaminated lab glass or plastic.
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» Final Disposal:

o All chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Follow all local, state, and federal regulations for the disposal of toxic organic chemicals.

[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxyquinoline waste.
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Caption: Decision workflow for 3-Hydroxyquinoline waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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